Cas no 881041-88-9 (2-(2,4,5-Trimethylbenzyl)pyrrolidine)

• Product Name: 2-(2,4,5-Trimethylbenzyl)pyrrolidine
• CAS No: 881041-88-9
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 3056360
• PubChem ID: 4715415
• Update Time: 2025-04-21

2-(2,4,5-Trimethylbenzyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,5-Trimethylbenzyl)pyrrolidine
• AKOS001476799
• EN300-1840940
• STK893872
• 2-[(2,4,5-trimethylphenyl)methyl]pyrrolidine
• 881041-88-9
• CS-0279605
• BBL021166

• Inchi： 1S/C14H21N/c1-10-7-12(3)13(8-11(10)2)9-14-5-4-6-15-14/h7-8,14-15H,4-6,9H2,1-3H3
• InChI Key： DQQGOSZXSJFDOS-UHFFFAOYSA-N
• SMILES： N1CCCC1CC1C=C(C)C(C)=CC=1C

Computed Properties

• Exact Mass: 203.167399674Da
• Monoisotopic Mass: 203.167399674Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 309.2±11.0 °C at 760 mmHg
• Flash Point: 143.0±14.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(2,4,5-Trimethylbenzyl)pyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines